![molecular formula C16H16N2O5S2 B2979014 3-(4-Methoxy-benzenesulfonyl)-2-(4-nitro-phenyl)-thiazolidine CAS No. 337353-33-0](/img/structure/B2979014.png)
3-(4-Methoxy-benzenesulfonyl)-2-(4-nitro-phenyl)-thiazolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Methoxy-benzenesulfonyl)-2-(4-nitro-phenyl)-thiazolidine, also known as MBST, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, inflammation, and diabetes. The compound has been found to exhibit remarkable biological activities, making it a promising candidate for further research.
Scientific Research Applications
Photosensitizers for Cancer Treatment
The study by Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a Schiff base. These derivatives, including a peripheral tetrakis-substituted zinc(II) phthalocyanine, exhibited excellent properties as photosensitizers in photodynamic therapy (PDT) due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield. Their application in PDT offers a promising avenue for treating cancer, leveraging the Type II photodynamic mechanism (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibitors
Röver et al. (1997) described the synthesis and biochemical evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme implicated in neurodegenerative diseases. The synthesized compounds, including 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide, demonstrated significant inhibitory activity, suggesting their potential for exploring the pathophysiological role of the kynurenine pathway after neuronal injury (Röver et al., 1997).
Antimicrobial Agents
A series of studies have explored the antimicrobial potential of thiazolidine and its derivatives. Siddiqui et al. (2010) synthesized a series of 4-thiazolidinones bearing a sulfonamide group and tested them against various seizure models, indicating their significant anticonvulsant activity. While the primary focus was on anticonvulsant properties, the structural similarities to compounds with known antimicrobial activities suggest potential for further exploration in antimicrobial applications (Siddiqui, Arshad, Khan, & Ahsan, 2010).
properties
IUPAC Name |
3-(4-methoxyphenyl)sulfonyl-2-(4-nitrophenyl)-1,3-thiazolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5S2/c1-23-14-6-8-15(9-7-14)25(21,22)17-10-11-24-16(17)12-2-4-13(5-3-12)18(19)20/h2-9,16H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWWUASIVCOONIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCSC2C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxy-benzenesulfonyl)-2-(4-nitro-phenyl)-thiazolidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.